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Compound of Interest

Compound Name: (6E)-SR 11302

Cat. No.: B15602442

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive, step-by-step guide for the safe

disposal of (6E)-SR 11302, a synthetic retinoid and an inhibitor of the AP-1 transcription factor.

Chemical and Hazard Profile
(6E)-SR 11302 is a laboratory chemical used in research to investigate the role of AP-1 in

various signaling pathways.[1][2][3] While some suppliers may classify it as a non-hazardous

substance, it is crucial to handle it with care, as with all research chemicals whose toxicological

properties may not be fully elucidated.[4] Related retinoid compounds are known to have

potential hazards, including skin irritation and reproductive toxicity.[5][6]
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Property Value Reference

CAS Number 160162-42-5 [1][4]

Molecular Formula C₂₆H₃₂O₂ [1][4]

Molecular Weight 376.53 g/mol [4]

Recommended Storage -80°C, protect from light [2][4]

Personal Protective Equipment (PPE)
Before handling (6E)-SR 11302, ensure the following personal protective equipment is worn:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat is mandatory.

Respiratory Protection: If handling the powder outside of a ventilated enclosure, a NIOSH-

approved respirator may be necessary.

Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe disposal of (6E)-SR 11302 waste,

including unused product, contaminated materials, and empty containers.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused (6E)-SR 11302 powder and any materials contaminated with the solid

(e.g., weighing paper, pipette tips, gloves) in a designated, labeled hazardous waste

container.

The container should be made of a material compatible with the chemical and have a

secure lid.
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Liquid Waste:

For solutions of (6E)-SR 11302, collect the waste in a designated, labeled hazardous

waste container for liquid chemical waste.

Do not mix with other incompatible waste streams.

Contaminated Sharps:

Any sharps (e.g., needles, razor blades) contaminated with (6E)-SR 11302 should be

disposed of in a designated sharps container for chemical contamination.

2. Labeling of Waste Containers:

All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "(6E)-SR 11302"

The primary hazard(s) associated with the waste (e.g., "Chemical Waste," "Potentially

Toxic").

The date the waste was first added to the container.

The name of the principal investigator or laboratory contact.

3. Storage of Chemical Waste:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure the storage area is secure, well-ventilated, and away from sources of ignition or

incompatible materials.[4]

Keep waste containers closed at all times, except when adding waste.

4. Disposal of Empty Containers:
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Empty containers that once held (6E)-SR 11302 should be triple-rinsed with a suitable

solvent (e.g., ethanol or acetone).

The rinsate must be collected and disposed of as hazardous liquid waste.

After triple-rinsing, the container can be disposed of as non-hazardous laboratory glass or

plastic, in accordance with institutional guidelines. Deface the original label before disposal.

5. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Do not dispose of (6E)-SR 11302 down the drain or in the regular trash.[6][7] This is to

prevent environmental contamination.

Spill and Emergency Procedures
In the event of a spill:

Evacuate and Alert: Evacuate the immediate area and alert your colleagues and supervisor.

Control the Spill: If it is safe to do so, prevent the spread of the spill. For solid spills, avoid

creating dust.[7] For liquid spills, use an absorbent material to contain the spill.

Clean-up:

Wear appropriate PPE.

For solid spills, carefully sweep or vacuum the material and place it in a labeled hazardous

waste container.[7]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a labeled hazardous waste container.

Decontaminate the spill area with a suitable solvent, collecting the cleaning materials as

hazardous waste.
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Report: Report the spill to your institution's EHS office.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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